Cas no 1195-76-2 (Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro-)

• Product Name: Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro-
• CAS No: 1195-76-2
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 230169
• PubChem ID: 415895
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro-
• 3-chlorobicyclo[2.2.2]octane-4-carbonitrile
• 2-Chlor-bicyclo[2.2.2]octan-carbonitril-(1)
• 2-Chlor-bicyclo< 2.2.2> octan-carbonitril-(1)
• AC1L9AKV
• NSC74377
• 1195-76-2
• DTXSID70328965
• NSC-74377

• Inchi： 1S/C9H12ClN/c10-8-5-7-1-3-9(8,6-11)4-2-7/h7-8H,1-5H2
• InChI Key： AMCAVUIFKCMUFR-UHFFFAOYSA-N
• SMILES： ClC1CC2CCC1(C#N)CC2

Computed Properties

• Exact Mass: 169.06596
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• LogP: 2.69768

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles